(2-Methoxy-1-methylethyl)(2-methylbenzyl)amine
Overview
Description
(2-Methoxy-1-methylethyl)(2-methylbenzyl)amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as o-Desmethyltramadol, which is a metabolite of tramadol, a widely used analgesic drug. The synthesis and characterization of this compound have been extensively studied, and its mechanism of action and physiological effects have been investigated in detail.
Scientific Research Applications
(2-Methoxy-1-methylethyl)(2-methylbenzyl)amine has been extensively studied for its potential applications in various fields. It has been shown to have analgesic effects similar to tramadol, but with fewer side effects. This compound has also been investigated for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. In addition, (2-Methoxy-1-methylethyl)(2-methylbenzyl)amine has been studied for its potential use as a tool in neuroscience research, as it can modulate the activity of neurotransmitters such as serotonin and norepinephrine.
Mechanism of Action
The mechanism of action of (2-Methoxy-1-methylethyl)(2-methylbenzyl)amine involves the modulation of the activity of various neurotransmitters in the brain. It acts as a serotonin and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the synaptic cleft. This results in an increase in their activity, leading to analgesic and antidepressant effects.
Biochemical and Physiological Effects:
(2-Methoxy-1-methylethyl)(2-methylbenzyl)amine has been shown to have analgesic and antidepressant effects in animal models. It has also been shown to modulate the activity of various neurotransmitters in the brain, including serotonin and norepinephrine. This compound has a half-life of approximately 7 hours and is metabolized primarily in the liver.
Advantages and Limitations for Lab Experiments
(2-Methoxy-1-methylethyl)(2-methylbenzyl)amine has several advantages for lab experiments, including its potential use as a tool in neuroscience research and its analgesic and antidepressant effects. However, its use in lab experiments is limited due to its potential toxicity and the need for proper safety precautions.
Future Directions
There are several potential future directions for research on (2-Methoxy-1-methylethyl)(2-methylbenzyl)amine. One area of research could be the development of new analogs with improved potency and fewer side effects. Another area of research could be the investigation of the compound's potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, further studies could be conducted to investigate the mechanism of action and physiological effects of (2-Methoxy-1-methylethyl)(2-methylbenzyl)amine in more detail.
In conclusion, (2-Methoxy-1-methylethyl)(2-methylbenzyl)amine is a chemical compound that has potential applications in various fields, including neuroscience research and the treatment of psychiatric disorders. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its analogs.
properties
IUPAC Name |
1-methoxy-N-[(2-methylphenyl)methyl]propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-10-6-4-5-7-12(10)8-13-11(2)9-14-3/h4-7,11,13H,8-9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBQJRTAAPFIEHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CNC(C)COC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70349539 |
Source
|
| Record name | 1-Methoxy-N-[(2-methylphenyl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70349539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methoxy-N-[(2-methylphenyl)methyl]propan-2-amine | |
CAS RN |
355382-44-4 |
Source
|
| Record name | 1-Methoxy-N-[(2-methylphenyl)methyl]propan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70349539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[5-[3,5-Bis(trifluoromethyl)phenyl]furan-2-yl]prop-2-enoic acid](/img/structure/B1618639.png)
